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These application notes provide a comprehensive overview of experimental models used to
study intoxication by Atractylis gummifera. Detailed protocols for in vivo and in vitro studies are
outlined to facilitate research into the toxic mechanisms of this plant and the development of
potential therapeutic interventions.

Introduction

Atractylis gummifera L., a thistle species found in the Mediterranean region, is a notoriously
poisonous plant responsible for numerous cases of severe and often fatal intoxications in both
humans and animals.[1][2] The toxicity of the plant is primarily attributed to two diterpenoid
glucosides: atractyloside (ATR) and carboxyatractyloside (CATR).[2][3][4] These toxins exert
their effects by potently and specifically inhibiting the mitochondrial adenine nucleotide
translocator (ANT), a crucial protein in the inner mitochondrial membrane responsible for the
exchange of adenosine diphosphate (ADP) and adenosine triphosphate (ATP) between the
mitochondrial matrix and the cytoplasm. This inhibition leads to a rapid depletion of cellular
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ATP, causing cellular energy failure and subsequent cell death, particularly in organs with high
metabolic rates such as the liver and kidneys.

Experimental models are essential for understanding the pathophysiology of A. gummifera
intoxication and for the development of analytical methods for diagnosis and potential
antidotes. This document details protocols for rodent models of acute toxicity, in vitro
cytotoxicity and mitotoxicity assays, and analytical techniques for the quantification of ATR and
CATR in biological samples.

Data Presentation

Table 1: Acute Toxicity of Atractylis gummifera Rhizome
in Wistar Rats

Extract Form Sex LD50 (mg/kg) LD90 (mg/kg)
Rhizome Powder Male 471 513

Female 500 613

Methanolic Extract Male 575 776

Female 676 Not Determined

Aqueous Extract Male 646 Not Determined
Female 708 Not Determined

Data sourced from Chelef et al. (2021).

Table 2: Biochemical Parameters in Cattle with Atractylis
gummifera Poisoning
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Intoxicated
. Reference Intoxicated Animal (Day 40
Parameter Unit .
Range Animal (Day 1) - Post-

treatment)
GOT (AST) U/L 8-40 125 35
GPT (ALT) u/L 7-35 98 28
GGT U/L 6-17 45 15
Total Bilirubin mg/dL 0.1-05 1.8 0.4
Urea mg/dL 10 - 45 95 40
Creatinine mg/dL 0.8-1.8 4.2 15

Representative data adapted from a case report on cattle poisoning.

Signaling Pathways and Experimental Workflows
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Caption: Mechanism of Atractylis gummifera toxicity.
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Caption: Workflow for in vivo acute toxicity studies.

Experimental Protocols
Protocol 1: In Vivo Acute Oral Toxicity in Rodents

This protocol is adapted from studies determining the LD50 of A. gummifera rhizome extracts in

Wistar rats.

1. Materials and Reagents:
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Atractylis gummifera rhizome (dried)
Methanol (analytical grade)
Distilled water
Wistar rats (male and female, 8-10 weeks old)
Standard rodent chow
Components for bait formulation: ground wheat, ground peanuts, animal fat, sugar
Oral gavage needles
Cages with appropriate bedding
. Preparation of A. gummifera Extracts:

Rhizome Powder (AGRP): Dry the rhizome at 40°C in a ventilated oven and grind into a fine
powder.

Methanolic Extract (MEAGR): Macerate 50 g of AGRP in 500 mL of methanol for 24 hours
with agitation. Filter the mixture and concentrate the filtrate under reduced pressure using a
rotary evaporator.

Aqueous Extract (AEAGR): Boil 50 g of AGRP in 500 mL of distilled water for 15 minutes.
Allow to cool, filter, and then lyophilize the filtrate.

. Animal Husbandry and Dosing:

Acclimatize animals for at least one week before the experiment, with free access to
standard chow and water.

House animals in a controlled environment (22 + 2°C, 12h light/dark cycle).

Fast animals for 12 hours before treatment.

© 2026 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8144436?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

» Prepare poisoned bait by mixing the test extract (AGRP, MEAGR, or AEAGR) into the bait
formulation at desired concentrations (e.g., 200, 434, 600, 800 mg/kg body weight).

o Administer a fixed amount of the poisoned bait to each rat.
4. Observation and Data Collection:

o Observe animals continuously for the first 4 hours and then periodically for up to 48 hours for
clinical signs of toxicity (e.g., changes in movement, respiratory distress, convulsions) and
mortality.

e Record the number of deaths in each dose group.

o Calculate the LD50 and LD90 values using appropriate statistical methods (e.g., Probit
analysis).

5. Post-mortem Analysis:
o At the end of the observation period, euthanize surviving animals.

e Conduct a full necropsy on all animals that died during the study and those that were
euthanized.

o Collect major organs (liver, kidneys, lungs, small intestine) and fix them in 10% neutral
buffered formalin for histopathological examination.

e Collect blood samples via cardiac puncture for biochemical analysis of liver and kidney
function markers (e.g., ALT, AST, urea, creatinine).

Protocol 2: In Vitro Cytotoxicity Assessment

This protocol uses the Neutral Red Release Assay to determine the cytotoxic potential of A.
gummifera extracts on cultured cell lines.

1. Materials and Reagents:

e Human cell lines (e.g., A549, HEP2, RD)
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Complete cell culture medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin)
A. gummifera extract (e.g., aqueous extract)
96-well cell culture plates
Neutral Red solution
Destain solution (e.g., 1% acetic acid in 50% ethanol)
Microplate reader
. Cell Culture and Treatment:
Culture cells in 75 cm? flasks at 37°C in a humidified 5% CO2 atmosphere.

Seed cells into 96-well plates at an appropriate density and allow them to adhere for 24
hours.

Prepare serial dilutions of the A. gummifera extract in a complete culture medium.

Remove the old medium from the wells and add 100 pL of the diluted extracts. Include
untreated control wells.

Incubate the plates for 24 or 48 hours.
. Neutral Red Assay:
After incubation, remove the treatment medium and wash the cells with PBS.

Add medium containing Neutral Red and incubate for 2-3 hours to allow for dye uptake by
viable cells.

Remove the Neutral Red medium and wash the cells again.

Add the destain solution to each well to lyse the cells and release the incorporated dye.

Measure the absorbance at a specific wavelength (e.g., 540 nm) using a microplate reader.
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4. Data Analysis:

o Calculate the percentage of cell viability for each concentration relative to the untreated
control.

» Plot cell viability against the logarithm of the extract concentration to determine the IC50
value (the concentration that inhibits 50% of cell growth).

Protocol 3: In Vitro Mitotoxicity Assessment
(Mitochondrial Permeability Transition Pore Opening)

This protocol describes a method to assess the opening of the mitochondrial permeability
transition pore (mPTP) induced by A. gummifera toxins using isolated mitochondria or intact
cells.

1. Materials and Reagents:

o Mitochondrial Permeability Transition Pore Assay Kit (commercial kits are available)
o Fluorescent probes (e.g., Calcein-AM)

e Quenching agent (e.g., CoCl2)

e mPTP inducer (e.g., lonomycin, positive control)

« Isolated mitochondria or cultured cells

 Atractylis gummifera purified fractions or pure atractyloside

e Fluorometer or flow cytometer

2. Protocol using a Commercial Kit (Cell-based assay):

» Prepare cells to a final concentration of 1x10° cells/mL.

» Load cells with Calcein-AM, which enters the cell and mitochondria, fluorescing green.
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e Add CoClz, which quenches the cytosolic calcein fluorescence but cannot enter the
mitochondria if the mPTP is closed. The remaining fluorescence is from the mitochondria.

» Treat the cells with the A. gummifera extract or pure toxin at various concentrations.
e Measure the baseline mitochondrial fluorescence.

e Add an mPTP inducer like ionomycin to the positive control group to open the pores, allowing
CoClz to enter and quench the mitochondrial fluorescence.

» Monitor the change in fluorescence over time. A decrease in fluorescence in the treated
group indicates mPTP opening.

e Analyze the results using a flow cytometer or fluorescence microplate reader.
3. Data Analysis:

» Quantify the rate and extent of fluorescence decrease, which is proportional to the degree of
mPTP opening.

o Compare the effects of different concentrations of the A. gummifera toxin to the negative
(untreated) and positive (ionomycin-treated) controls.

Protocol 4: Analytical Quantification of Atractyloside
and Carboxyatractyloside

This protocol outlines a method for the quantification of ATR and CATR in biological samples
(blood, urine) using High-Performance Liquid Chromatography-High-Resolution Tandem Mass
Spectrometry (HPLC-HRMS/MS).

1. Materials and Reagents:
e Whole blood or urine samples
 Internal standard (e.g., oxazepam-d5)

o Acetonitrile
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Methanol

Deionized water

Extraction buffer (e.g., HCI-PBS at pH 4.5)

Solid-phase extraction (SPE) cartridges (e.g., Oasis® HLB)

HPLC system coupled to a high-resolution mass spectrometer (e.g., Q-Exactive™)

Analytical column (e.g., XTerra® phenyl column)

Mobile phase A: 5 mM ammonium acetate buffer (pH 4.5)

Mobile phase B: Acetonitrile with 10% isopropyl alcohol

. Sample Preparation (Solid-Phase Extraction):

To 1 mL of the sample (blood or urine), add the internal standard and 2 mL of acetonitrile.

Vortex and centrifuge the mixture.

Condition the SPE cartridge with methanol, deionized water, and extraction buffer.

Load the supernatant onto the conditioned SPE cartridge.

Wash the cartridge with deionized water.

Elute the toxins with methanol.

Evaporate the eluate to dryness and reconstitute in the mobile phase.

. HPLC-HRMS/MS Analysis:

Inject the reconstituted sample into the HPLC system.

Perform chromatographic separation using a gradient elution with mobile phases A and B.

The total run time is typically around 12.5 minutes.
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¢ Detect the analytes using a high-resolution mass spectrometer in negative ion mode.

« Monitor for the specific precursor and product ions of ATR and CATR for quantification and
confirmation.

4. Data Analysis:
o Construct a calibration curve using standards of known concentrations.

+ Quantify the concentrations of ATR and CATR in the samples by comparing their peak areas
to that of the internal standard and the calibration curve.

¢ The limits of quantification are typically in the low pg/L range.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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